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molecular formula C11H15FO B8537573 1-Fluoro-4-(1-methoxy-2-methylpropan-2-yl)benzene

1-Fluoro-4-(1-methoxy-2-methylpropan-2-yl)benzene

Cat. No. B8537573
M. Wt: 182.23 g/mol
InChI Key: OYOWPZPZWHPWKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096634B2

Procedure details

Sodium hydride (1.664 g, 41.6 mmol, 60% dispersion in mineral oil) was suspended in dry THF (18 ml) under N2 and 2-(4-fluorophenyl)-2-methylpropan-1-ol (3.500 g, 20.8 mmol) in dry THF (18 ml) was slowly added to the suspension at 0° C. After complete addition the reaction was warmed to r.t. and left for 1 h. Iodomethane (6.5 ml, 0.104 mmol) was slowly added at r.t. and the reaction left for 3 h. The reaction was quenched by slow addition of H2O (35 ml). The layers were separated and the aqueous layer was extracted with EtOAc (3×35 ml). The combined organic layers were dried over MgSO4, filtered and concentrated in vacuo to give the crude product. The product was purified by silica flash column chromatography using between 100% heptane to 10% EtOAc:90% heptane as eluent to give the product as a colourless oil (2.991 g, 79%): LC purity 98% (ret. time, 2.16 min); 1H NMR (500 MHz, CDCl3) δH 7.40-7.32 (m, 2H), 7.11-6.96 (m, 2H), 3.39 (s, 2H), 3.33 (s, 3H), 1.33 (s, 6H).
Name
Sodium hydride
Quantity
1.664 g
Type
reactant
Reaction Step One
Name
2-(4-fluorophenyl)-2-methylpropan-1-ol
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
18 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
18 mL
Type
reactant
Reaction Step Three
Name
Iodomethane
Quantity
6.5 mL
Type
catalyst
Reaction Step Four
Name
product
Yield
79%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[F:3][C:4]1[CH:9]=[CH:8][C:7]([C:10]([CH3:14])([CH3:13])[CH2:11][OH:12])=[CH:6][CH:5]=1.[CH2:15]1COCC1>IC>[F:3][C:4]1[CH:5]=[CH:6][C:7]([C:10]([CH3:14])([CH3:13])[CH2:11][O:12][CH3:15])=[CH:8][CH:9]=1 |f:0.1|

Inputs

Step One
Name
Sodium hydride
Quantity
1.664 g
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
2-(4-fluorophenyl)-2-methylpropan-1-ol
Quantity
3.5 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C(CO)(C)C
Name
THF
Quantity
18 mL
Type
reactant
Smiles
C1CCOC1
Step Three
Name
THF
Quantity
18 mL
Type
reactant
Smiles
C1CCOC1
Step Four
Name
Iodomethane
Quantity
6.5 mL
Type
catalyst
Smiles
IC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After complete addition the reaction
WAIT
Type
WAIT
Details
the reaction left for 3 h
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The reaction was quenched by slow addition of H2O (35 ml)
CUSTOM
Type
CUSTOM
Details
The layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with EtOAc (3×35 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give the crude product
CUSTOM
Type
CUSTOM
Details
The product was purified by silica flash column chromatography

Outcomes

Product
Details
Reaction Time
 1 h
Name
product
Type
product
Smiles
FC1=CC=C(C=C1)C(COC)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.991 g
YIELD: PERCENTYIELD 79%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.